1,4-Methanopyrazino[1,2-a]pyridazine,octahydro-

• CAS No.: 72282-74-7
• Molecular Formula: C9H16N2
• Molecular Weight: 152.24 g/mol
• IUPAC Name: 2,7-diazatricyclo[6.2.1.02,7]undecane
• InChI: InChI=1S/C9H16N2/c1-2-6-11-9-4-3-8(7-9)10(11)5-1/h8-9H,1-7H2
• InChI Key: JGXOJRWDPCAELA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C3CCC(C3)N2C1

Description

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- is a heterocyclic compound with the molecular formula C₉H₁₆N₂ and a molecular weight of 152.2367 g/mol This compound is characterized by its unique structure, which includes a fused ring system combining pyrazine and pyridazine moieties

Preparation Methods

The synthesis of 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- involves several steps. One common method includes the cyclization of appropriate precursors under specific reaction conditions. The exact synthetic routes and industrial production methods are not widely documented, but typically involve the use of organic solvents and catalysts to facilitate the formation of the fused ring system .

Chemical Reactions Analysis

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups within the compound. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s stability and unique structure make it useful in studying biological processes and interactions.

Industry: The compound can be used in the production of materials with specialized properties.

Mechanism of Action

The mechanism of action of 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- can be compared with other similar compounds, such as:

Pyridazine: Known for its weak basicity and high dipole moment, pyridazine is used in drug design and molecular recognition.

Pyrazine: Another diazine heterocycle, pyrazine is used in various chemical and pharmaceutical applications.

Pyrimidine: This compound is widely used in the synthesis of nucleotides and nucleic acids. The uniqueness of 1,4-Methanopyrazino[1,2-a]pyridazine,octahydro- lies in its fused ring system, which imparts specific chemical and physical properties that are advantageous in certain applications.